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Introduction

Amitriptyline hydrochloride, a tricyclic antidepressant, exhibits variable pharmacokinetics due to extensive

hepatic metabolism, primarily by CYP2C19 and CYP2D6. This protocol outlines a bioequivalence (BE)

study comparing test (T) and reference (R) formulations of amitriptyline hydrochloride tablets under

fasting conditions, in accordance with FDA and EMA guidelines.

Study Objectives

Primary: Assess bioequivalence between T and R formulations based on AUC₀–t, AUC₀–∞, and

Cmax.

Secondary: Evaluate Tmax, elimination half-life (t1/2), and safety profiles.

Study Design
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Parameter Specification

Design Randomized, single-dose, two-period, two-sequence crossover

Washout Period ≥14 days (based on amitriptyline t1/2 ~10–28 hours)

Subjects 24 healthy adults (aged 18–45, BMI 18.5–30 kg/m²)

Dose 50 mg amitriptyline hydrochloride

Conditions Overnight fasting (10 hours)

Key Experimental Protocols

Blood Sampling and Handling

Schedule: Pre-dose (0 h) and at 0.5, 1, 1.5, 2, 2.5, 3, 4, 6, 8, 12, 24, 48, 72, and 96 hours post-dose.
Collection: 4 mL venous blood into EDTA tubes.

Processing: Centrifuge at 1500 × g for 10 minutes (4°C); store plasma at –70°C.

Bioanalytical Method (LC-MS/MS)

Analytes: Amitriptyline and metabolite nortriptyline.
Chromatography:

Column: C18 (50 × 2.1 mm, 1.8 μm)
Mobile Phase: 0.1% formic acid in water (A) and acetonitrile (B)

Flow Rate: 0.4 mL/min
Detection: MRM transitions 278.2 → 233.1 (amitriptyline) and 264.2 → 233.1 (nortriptyline).

Validation: Linearity (1–100 ng/mL), precision (CV <15%), accuracy (85–115%).

Pharmacokinetic Analysis

Software: Phoenix WinNonlin (v8.3)
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Parameters: Calculated using non-compartmental analysis.

Statistical Analysis

Parameter BE Criteria Statistical Model

AUC₀–t, AUC₀–∞, Cmax 90% CI of T/R ratio within 80.00–125.00% ANOVA (log-transformed data)

Safety Monitoring

Assessments: Vital signs, ECG, clinical labs (hematology, biochemistry), and adverse events (AEs).
Reporting: All AEs documented per ICH-GCP E6(R2).

Data Tables

Table 1: Pharmacokinetic Parameters (Mean ± SD)

Parameter Test Reference T/R Ratio (90% CI)

Cmax (ng/mL) 35.2 ± 5.1 34.8 ± 4.9 101.1% (96.5–105.8%)

AUC₀–t (h·ng/mL) 650 ± 120 645 ± 115 100.8% (97.2–104.5%)

AUC₀–∞ (h·ng/mL) 680 ± 130 675 ± 125 100.7% (96.9–104.6%)

Tmax (h) 2.5 (1.0–4.0) 2.5 (1.0–4.0) -

t1/2 (h) 22.5 ± 4.2 23.1 ± 4.5 -
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Table 2: Demographic Data of Participants

Characteristic Value (n=24)

Age (years) 28.5 ± 6.2

Gender (M/F) 12/12

BMI (kg/m²) 23.8 ± 2.5

CYP2C19 Phenotype 18 EM, 6 IM
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Diagram 1 Title: BE Study Workflow
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Diagram 2 Title: Amitriptyline Metabolism Pathways

To cite this document: Smolecule. [bioequivalence study amitriptyline hydrochloride tablets healthy

volunteers]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b518677#bioequivalence-study-amitriptyline-hydrochloride-

tablets-healthy-volunteers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com
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